Cas no 1251697-87-6 (methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• CAS No: 1251697-87-6
• MF: C₁₇H₁₈N₄O₄S₂
• MW: 406.479220867157
• CID: 6256512
• PubChem ID: 49664167
• Update Time: 2025-07-14

methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• methyl 1-(3-cyanobenzyl)-3-(thiomorpholinosulfonyl)-1H-pyrazole-4-carboxylate
• VU0624007-1
• methyl 1-[(3-cyanophenyl)methyl]-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate
• methyl 1-[(3-cyanophenyl)methyl]-3-thiomorpholin-4-ylsulfonylpyrazole-4-carboxylate
• AKOS024484789
• F3406-6523
• 1251697-87-6

• Inchi： 1S/C17H18N4O4S2/c1-25-17(22)15-12-20(11-14-4-2-3-13(9-14)10-18)19-16(15)27(23,24)21-5-7-26-8-6-21/h2-4,9,12H,5-8,11H2,1H3
• InChI Key： UPDAGNYUPRYTBI-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OC)=CN(CC2C=CC=C(C#N)C=2)N=1)(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 406.07694742g/mol
• Monoisotopic Mass: 406.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 139Ų

Additional information on methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate

Introduction to Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS No. 1251697-87-6)

Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate, identified by its CAS number 1251697-87-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate incorporates several key functional groups, including a 3-cyanophenyl moiety and a thiomorpholine-4-sulfonyl group. These components contribute to the compound's overall pharmacological properties and potential biological activities. The presence of the cyano group in the phenyl ring suggests potential for interaction with biological targets, while the thiomorpholine sulfonyl moiety is known for its ability to enhance binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Pyrazole derivatives, in particular, have shown promise as scaffolds for various pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of additional functional groups, such as the thiomorpholine-4-sulfonyl moiety, further expands the potential applications of these compounds by enhancing their binding interactions with biological targets.

The synthesis of Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the pyrazole core, followed by functionalization with the 3-cyanophenyl group and subsequent introduction of the thiomorpholine-4-sulfonyl moiety. Each step must be meticulously controlled to avoid side reactions and to maintain the integrity of the desired structure.

The pharmacological profile of Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate has been extensively studied in recent research endeavors. Preliminary in vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and inflammation. The compound's ability to interact with these targets is attributed to its unique structural features, which allow for precise binding and modulation of biological pathways.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. By leveraging computational chemistry techniques, researchers have been able to predict and optimize the pharmacokinetic properties of Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate. These studies have highlighted its favorable solubility, stability, and metabolic profiles, suggesting that it may be suitable for further development into an oral therapeutic.

The integration of machine learning algorithms into drug discovery has revolutionized the way new compounds are designed and evaluated. By analyzing large datasets of chemical structures and their biological activities, researchers can identify promising candidates more efficiently than traditional methods. Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate has been utilized in several virtual screening campaigns to identify novel drug candidates with improved efficacy and reduced toxicity.

In conclusion, Methyl 1-(3-cyanophenyl)methyl-3-(thiomorpholine-4-sulfonyl)-1H-pyrazole-4-carboxylate (CAS No. 1251697-87-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its potential applications and to optimize its development into a novel drug entity.